Cas no 1511178-03-2 (1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene)

• Product Name: 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene
• CAS No: 1511178-03-2
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 6368721
• PubChem ID: 80391459
• Update Time: 2025-09-27

1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene
• 1-{2-bromo-1-[(3-methylbutan-2-yl)oxy]ethyl}-3-methylbenzene
• EN300-1132523
• AKOS018954533
• 1511178-03-2

• Inchi： 1S/C14H21BrO/c1-10(2)12(4)16-14(9-15)13-7-5-6-11(3)8-13/h5-8,10,12,14H,9H2,1-4H3
• InChI Key： KNLPDQDUUKERPO-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C)C=1)OC(C)C(C)C

Computed Properties

• Exact Mass: 284.07758g/mol
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene

Professional Introduction to Compound with CAS No. 1511178-03-2 and Product Name: 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene

The compound with the CAS number 1511178-03-2 and the product name 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a bromo substituent and an alkoxyethyl side chain, combined with a methylbenzene core, suggests a multifaceted chemical profile that may contribute to its utility in various biochemical pathways.

In recent years, the exploration of novel intermediates in pharmaceutical chemistry has led to the discovery of several compounds with promising biological activities. The structural motif of 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene aligns well with current trends in drug design, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. The bromo group, for instance, is frequently employed in medicinal chemistry due to its reactivity and ability to participate in various chemical transformations, including cross-coupling reactions that are pivotal in constructing complex molecular architectures.

One of the most intriguing aspects of this compound is its potential role as a building block for more sophisticated pharmacophores. The alkoxyethyl side chain introduces a polar region that can enhance solubility and binding affinity, making it an attractive candidate for further derivatization. Additionally, the methylbenzene core provides a rigid aromatic scaffold that can be modified to optimize pharmacokinetic properties. These features collectively make 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene a valuable asset in the pharmaceutical industry.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with novel scaffolds often exhibit unique biological profiles and can circumvent resistance mechanisms associated with existing therapeutics. The chemical entity described here embodies this principle, offering a distinct combination of functional groups that may confer advantageous properties in therapeutic applications. For instance, the bromo substituent could serve as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophoric elements.

The synthesis of 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene presents an interesting challenge from a synthetic chemistry perspective. The integration of the bromo, alkoxyethyl, and methylbenzene moieties requires careful consideration to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, may be employed to achieve this goal. The development of efficient synthetic routes not only facilitates access to this compound but also contributes to the broader arsenal of tools available for medicinal chemists.

Beyond its synthetic utility, this compound has potential applications in various therapeutic areas. For example, its structural features could make it suitable for inhibiting kinases or other enzymes involved in signal transduction pathways. The bromo group's ability to engage in hydrogen bonding or π-stacking interactions may also enhance binding affinity to biological targets. Furthermore, the presence of an alkoxyethyl side chain could improve cell membrane permeability, a critical factor for oral bioavailability.

In conclusion, the compound with CAS number 1511178-03-2 and product name 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-3-methylbenzene represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for future studies. As research continues to uncover new applications for such intermediates, compounds like this one are likely to play a significant role in the development of next-generation therapeutics.